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Compound of Interest

2-(3-Methylisoxazol-5-yl)acetic
Compound Name: o
aci

Cat. No.: B012852

Essential Safety and Handling Guide for 2-(3-
Methylisoxazol-5-yl)acetic acid

Disclaimer: A specific Safety Data Sheet (SDS) for 2-(3-Methylisoxazol-5-yl)acetic acid (CAS
No. 19668-85-0) was not available. The following guidance is based on the safety information
for structurally related compounds, including other isoxazole derivatives and general laboratory
safety protocols for acidic organic compounds. It is imperative to handle this chemical with
caution and to conduct a thorough risk assessment before use.

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-(3-Methylisoxazol-5-yl)acetic acid.
The following procedures for personal protective equipment, handling, and disposal should be
strictly adhered to in a laboratory setting.

Hazard Identification and Classification

Based on available data for similar compounds, 2-(3-Methylisoxazol-5-yl)acetic acid is
classified as an irritant.[1] The primary hazards are associated with skin, eye, and respiratory
tract irritation.

Hazard Statements for Structurally Similar Compounds:
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e Causes skin irritation.[1][2]
o Causes serious eye irritation.[1][2]
o May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to mitigate the risks of exposure. The following table
summarizes the required PPE for handling 2-(3-Methylisoxazol-5-yl)acetic acid.

Personal Protective Standard/Specificati _
Body Part ] Rationale
Equipment on

Protects against

Tightly fitting safety OSHA 29 CFR
splashes and dust,
Eyes/Face goggles or a face 1910.133 or European ] )
_ preventing serious
shield. Standard EN166.

eye irritation.

Chemical-resistant _
) o Prevents skin contact
Skin gloves (e.g., nitrile, o
and irritation.
neoprene).

Provides a barrier

Long-sleeved against accidental
laboratory coat. spills and contact with
skin.
NIOSH/MSHA or Required if handling in
) European Standard a poorly ventilated
Respiratory _ _
EN 149 approved area or if dust is
respirator. generated.

Operational and Handling Protocols

Adherence to proper operational procedures is essential for the safe handling of 2-(3-
Methylisoxazol-5-yl)acetic acid.

Engineering Controls:
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o Work in a well-ventilated area, preferably under a chemical fume hood.

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]
Handling Procedures:
o Preparation: Before handling, ensure all necessary PPE is worn correctly.

o Dispensing: Avoid creating dust when handling the solid form.[1] Use spark-proof tools and
explosion-proof equipment if the compound is flammable in its liquid state.

e During Use: Do not breathe dust, fumes, gas, mist, vapors, or spray.[1] Avoid contact with
skin, eyes, and clothing.[1]

o After Handling: Wash hands and any exposed skin thoroughly after handling.[1]
Storage:

e Store in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly closed.[1]

o Store away from strong oxidizing agents.[1]

Disposal Plan

Proper disposal of 2-(3-Methylisoxazol-5-yl)acetic acid and its containers is crucial to prevent
environmental contamination and ensure safety.

Waste Collection:
o Collect waste material in a suitable, labeled, and closed container.[1]
e Do not dispose of it in the sewer system.

Disposal Method:
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» Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling and disposal of 2-
(3-Methylisoxazol-5-yl)acetic acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=KM10833CB&productDescription=2-%281%2C2-BENZISOXAZOL-3-YL+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b012852?utm_src=pdf-body
https://www.benchchem.com/product/b012852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Safe Handling and Disposal Workflow for 2-(3-Methylisoxazol-5-yl)acetic acid
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;
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Caption: Workflow for handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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